Cas no 16485-99-7 (Phosphonic acid,(3-chloro-2-propenyl)-, diethyl ester (9CI))

• Product Name: Phosphonic acid,(3-chloro-2-propenyl)-, diethyl ester (9CI)
• CAS No: 16485-99-7
• MF: C₇H₁₄ClO₃P
• MW: 212.611022472382
• CID: 230369
• PubChem ID: 6537956
• Update Time: 2025-04-19

Phosphonic acid,(3-chloro-2-propenyl)-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(3-chloro-2-propenyl)-, diethyl ester (9CI)
• 1-chloro-3-diethoxyphosphorylprop-1-ene
• diethyl (3-chloroallyl)phosphonate
• (chloro-3 propene-2)ylphosphonate de diethyle
• Diethyl 3-chloroallylphosphonate
• Diethyl(3-chloro-2-propenyl)phosphonate
• EINECS 240-542-7
• Phosphonicacid,(3-chloroallyl)-,diethyl ester (8CI)
• (3-Chloro-2-propenyl)phosphonic acid diethyl ester
• Diethyl(3-chloroallyl)phosphonate
• (E)-1-chloro-3-diethoxyphosphorylprop-1-ene
• 16485-99-7
• NS00052203
• Diethyl P-[(2E)-3-chloro-2-propen-1-yl]phosphonate
• DTXSID401227267
• 20397-67-5

• Inchi： 1S/C7H14ClO3P/c1-3-10-12(9,11-4-2)7-5-6-8/h5-6H,3-4,7H2,1-2H3/b6-5+
• InChI Key： XENNXUCIWBEUFL-AATRIKPKSA-N
• SMILES： Cl/C=C/CP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 212.03700
• Monoisotopic Mass: 212.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.143
• Boiling Point: 267.4°Cat760mmHg
• Flash Point: 132°C
• Refractive Index: 1.447
• PSA: 45.34000
• LogP: 3.00500